Cas no 35337-22-5 (1H-Phenanthro[1,10,9,8-cdefg]carbazole)

• Product Name: 1H-Phenanthro[1,10,9,8-cdefg]carbazole
• CAS No: 35337-22-5
• MF: C₂₀H₁₁N
• MW: 265.308044672012
• CID: 4537706
• PubChem ID: 87221186
• Update Time: 2025-04-24

1H-Phenanthro[1,10,9,8-cdefg]carbazole Chemical and Physical Properties

Names and Identifiers

• 1H-Phenanthro[1,10,9,8-cdefg]carbazole
• 35337-22-5
• SCHEMBL1273519

• Inchi： 1S/C20H11N/c1-3-11-7-9-15-19-17(11)13(5-1)14-6-2-4-12-8-10-16(21-15)20(19)18(12)14/h1-10,21H
• InChI Key： WRNMTRWHFGKOGH-UHFFFAOYSA-N
• SMILES： N1C2C=CC3=CC=CC4C5C=CC=C6C=CC1=C(C=56)C=2C=43

Computed Properties

• Exact Mass: 265.089149355g/mol
• Monoisotopic Mass: 265.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 15.8Ų